![molecular formula C57H102N4NaO11PS B1504120 Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-{[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]amino}ethyl phosphate CAS No. 384835-51-2](/img/structure/B1504120.png)
Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-{[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]amino}ethyl phosphate
Overview
Description
18:1 Biotinyl Cap PE, also known as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl) or DOPE-B-Cap, belongs to a class of head group modified functionalized lipids.
18:1 Biotinyl Cap PE, also known as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl) is a head group modified lipid containing biotinyl cap PE.
Scientific Research Applications
Drug Delivery Systems
Biotinyl Cap PE: is extensively used in the development of liposomes for drug delivery . These liposomes can encapsulate both hydrophilic and lipophilic drugs, providing a versatile platform for targeted therapy. The biotinylated headgroup allows for the attachment of specific ligands, enhancing the targeting capabilities of the liposomes to deliver drugs to specific cells or tissues .
Cancer Research
In cancer research, 18:1 Biotinyl Cap PE -based liposomes are employed to construct anti-cancer drug delivery systems . These systems can be designed to release therapeutic agents in the acidic environment of tumor cells, thereby increasing the efficacy of the treatment while minimizing side effects .
Membrane Studies
This compound is pivotal in the study of membrane dynamics and structure . It is used to form giant unilamellar vesicles (GUVs) and black lipid membranes (BLMs), which serve as models for biological membranes. Researchers can study the biophysical properties of these membranes and their interactions with proteins or other biomolecules .
Lipid Research
Biotinyl Cap PE: plays a crucial role in lipid research, particularly in the study of lipid bilayers and domain formation . It helps in understanding the role of specific lipids in cellular processes and the formation of lipid microdomains, which are critical for cell signaling and membrane trafficking .
Biochemistry Applications
In biochemistry, this compound is used to simulate biological phospholipid membranes, aiding in the study of membrane-associated processes . It is also utilized in the investigation of lipid-protein interactions, which are fundamental to many biological functions .
Pharmacology
Biotinyl Cap PE: is significant in pharmacological research for the development of new drug formulations . Its ability to form stable liposomes makes it an excellent candidate for the delivery of various pharmacological agents, including antisense oligonucleotides and other nucleic acid-based drugs .
Mechanism of Action
Target of Action
The primary target of Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-{[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]amino}ethyl phosphate, also known as 18:1 Biotinyl Cap PE, are biotin-binding proteins . These proteins play a crucial role in various biological processes, including cell signaling, cell growth, and cell differentiation .
Mode of Action
18:1 Biotinyl Cap PE interacts with its targets, the biotin-binding proteins, through the biotinyl caproyl modification . This interaction enables specific binding to the biotin-binding proteins, which can lead to changes in the activity of these proteins .
Biochemical Pathways
The biochemical pathways affected by 18:1 Biotinyl Cap PE are primarily related to the function of biotin-binding proteins . The downstream effects of these pathways can include changes in cell signaling, cell growth, and cell differentiation .
Pharmacokinetics
It is known that the compound is hygroscopic and light-sensitive . Its stability is maintained for 1 year when stored at -20°C . These properties can impact the bioavailability of the compound.
Result of Action
The molecular and cellular effects of 18:1 Biotinyl Cap PE’s action are primarily related to its interaction with biotin-binding proteins . By binding to these proteins, 18:1 Biotinyl Cap PE can influence various cellular processes, including cell signaling, cell growth, and cell differentiation .
Action Environment
The action, efficacy, and stability of 18:1 Biotinyl Cap PE can be influenced by various environmental factors. For example, the compound’s hygroscopic nature means that it can absorb moisture from the environment, which could potentially affect its stability and efficacy . Additionally, the compound’s light sensitivity suggests that exposure to light could also impact its stability and efficacy .
properties
IUPAC Name |
sodium;2-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C57H103N4O11PS.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-41-54(64)69-46-49(72-55(65)42-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)47-71-73(67,68)70-45-44-59-53(63)39-32-31-37-43-58-52(62)40-36-35-38-51-56-50(48-74-51)60-57(66)61-56;/h17-20,49-51,56H,3-16,21-48H2,1-2H3,(H,58,62)(H,59,63)(H,67,68)(H2,60,61,66);/q;+1/p-1/b19-17-,20-18-;/t49-,50+,51+,56+;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSGNVZURNOPBT-XEAQQBNDSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCCNC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)OC(=O)CCCCCCCC=CCCCCCCCC.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCNC(=O)CCCCCNC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2)OC(=O)CCCCCCC/C=C\CCCCCCCC.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C57H102N4NaO11PS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40677174 | |
Record name | Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-{[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]amino}ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40677174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1105.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-{[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]amino}ethyl phosphate | |
CAS RN |
384835-51-2 | |
Record name | Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-{[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]amino}ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40677174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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